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Compound of Interest

Compound Name: Spiranthol A

Cat. No.: B3027271

Essential Safety and Handling Guide for
Spiranthol A

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
Spiranthol A. Adherence to these guidelines is essential to ensure personnel safety and
mitigate environmental contamination.

Hazard Identification and Chemical Properties

Spiranthol A is a bioactive N-alkylamide recognized for its potential pharmacological
applications. However, it also presents several hazards that necessitate careful handling.

Summary of Hazards:

Acute Oral Toxicity: Harmful if swallowed.

Skin Irritation: Causes skin irritation upon contact.

Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory tract irritation.
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Refer to the table below for a summary of its key chemical and physical properties.

Property Value
Molecular Formula C14H23NO
Molecular Weight 221.34 g/mol
Appearance Colorless to pale yellow liquid
- Insoluble in water; Soluble in organic solvents
Solubility
such as ethanol and methanol.
Boiling Point Approximately 250 °C
Sensitive to light and air; should be stored under
Stability inert conditions to prevent degradation.[1]

Stable under recommended storage conditions.

Incompatible Materials

Strong oxidizing agents.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Spiranthol

A. The following table provides guidance on selecting suitable PPE. As specific breakthrough

time data for Spiranthol A is not available, the glove recommendations are based on data for

chemically similar amide compounds.
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o . Recommended
PPE Category Minimum Requirement .
Specifications

Double gloving is
) ) ) recommended. Nitrile or
Hand Protection Chemical-resistant gloves )
Neoprene gloves are suitable

for handling.[1]

] Safety glasses with side Tightly fitting safety goggles
Eye Protection _
shields are recommended.

A chemically resistant lab coat

Skin and Body Laboratory coat
or gown should be worn.
If working outside of a fume
hood or with potential for
) ) ) aerosolization, a NIOSH-
Respiratory Use in a well-ventilated area

approved respirator with an
organic vapor cartridge is

recommended.

Detailed Handling and Storage Protocols

Adherence to strict handling and storage protocols is crucial to minimize exposure and
maintain the integrity of Spiranthol A.

General Handling

e Engineered Controls: All work with Spiranthol A should be conducted in a certified chemical
fume hood to minimize inhalation exposure.

» Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and
clothing.

o Aerosol Prevention: Do not perform operations that could generate aerosols, such as
sonication or vortexing, outside of a contained environment.

e Hygiene: Wash hands thoroughly with soap and water after handling Spiranthol A, even if
gloves were worn.
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Storage

o Container: Keep the container tightly closed when not in use.
e Environment: Store in a cool, dry, and well-ventilated area.

« Light and Air: Protect from light and air to prevent degradation.[1] Storage under an inert
atmosphere (e.g., argon or nitrogen) is recommended for long-term stability.

e Incompatibles: Store away from strong oxidizing agents.

Spill Management and Decontamination

In the event of a spill, immediate and appropriate action must be taken to contain and clean the
affected area.

Spill Cleanup Protocol

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area
if necessary.

o Don PPE: Before addressing the spill, don the appropriate PPE as outlined in Section 2,
including double gloves, safety goggles, and a lab coat. A respirator may be necessary
depending on the scale and location of the spill.

o Containment: For liquid spills, contain the spill using an absorbent material such as
vermiculite, sand, or a commercial spill pillow.

» Neutralization (for acidic or basic contaminants, not Spiranthol A itself): This step is not
directly applicable to Spiranthol A unless it is in an acidic or basic solution.

o Absorption: Gently cover the spill with an inert absorbent material.

o Collection: Carefully scoop the absorbed material into a designated, labeled hazardous
waste container.

e Decontamination:

o Wipe the spill area with a detergent solution and water.
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o Follow with a rinse of 70% ethanol.

o For thorough decontamination of surfaces, a final wipe with a freshly prepared 10% bleach
solution followed by a neutralizing agent like sodium thiosulfate can be effective for
cytotoxic compounds.

o Disposal: All contaminated materials, including absorbent pads, gloves, and wipes, must be
disposed of as hazardous waste.

Decontamination of Reusable Equipment

e Glassware and Non-Porous Materials: Reusable items can be decontaminated by soaking in
a 10% bleach solution for at least 30 minutes, followed by thorough rinsing with water.

o Equipment Surfaces: Wipe down equipment surfaces with a detergent solution, followed by
70% ethanol.

Disposal Plan

All waste contaminated with Spiranthol A must be treated as hazardous chemical waste.
o Waste Segregation: Segregate Spiranthol A waste from other laboratory waste streams.

o Solid Waste: All disposable materials that have come into contact with Spiranthol A,
including gloves, absorbent materials, and contaminated labware, must be placed in a
clearly labeled, sealed hazardous waste container.

» Liquid Waste: Unused or waste solutions of Spiranthol A should be collected in a
designated, sealed, and clearly labeled hazardous waste container. Do not pour Spiranthol
A down the drain.

o Final Disposal: All Spiranthol A waste must be disposed of through a licensed professional
waste disposal service. Incineration is the preferred method for cytotoxic waste.

Experimental Workflow

The following diagram illustrates the standard workflow for handling Spiranthol A in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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